Cas no 125213-45-8 ((2Z)-(3-oxo-2-Benzofuran-1(3H)-ylidene)ethanoic Acid)

• Product Name: (2Z)-(3-oxo-2-Benzofuran-1(3H)-ylidene)ethanoic Acid
• CAS No: 125213-45-8
• MF: C₁₀H₆O₄
• MW: 190.15224313736
• CID: 1085406
• PubChem ID: 736767
• Update Time: 2025-05-20

(2Z)-(3-oxo-2-Benzofuran-1(3H)-ylidene)ethanoic Acid Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(3-Oxoisobenzofuran-1(3H)-ylidene)acetic acid
• (2Z)-(3-oxo-2-benzofuran-1(3H)-ylidene)acetic acid(SALTDATA: FREE)
• 2-(3-OXO-1,3-DIHYDROISOBENZOFURAN-1-YLIDEN)ACETIC ACID
• SR-01000395533
• 2-[(1Z)-3-oxo-1,3-dihydro-2-benzofuran-1-ylidene]acetic acid
• 3-Oxo-Delta1, beta-phthalanacetic acid
• A827225
• (2Z)-2-(3-oxo-1-isobenzofuranylidene)acetic acid
• Acetic acid, (3-oxo-1(3H)-isobenzofuranylidene)-
• ALBB-006744
• MFCD00085156
• 2-[3-OXO-1(3H)-ISOBENZOFURANYLIDEN]ACETIC ACID
• 3-Carboxymethylenephthalide
• CCG-40882
• (3-Oxo-1(3H)-isobenzofuranylidene)acetic acid
• SR-01000395533-1
• HMS1527H22
• AI3-18620
• CS-0323094
• (2Z)-2-(3-oxoisobenzofuran-1-ylidene)acetic acid
• (2Z)-2-(3-oxo-2-benzofuran-1-ylidene)acetic acid
• AKOS000313122
• BRD-K49586323-001-01-4
• A828124
• XKMGDVJBAWUUDZ-YVMONPNESA-N
• (2Z)-(3-oxo-2-Benzofuran-1(3H)-ylidene)ethanoic Acid
• 3-Oxo-delta(sup 1,alpha)-phthalanacetic acid
• (Z)-3-Oxo-1(3H)-isobenzofuranylideneacetic Acid
• 4743-57-1
• 125213-45-8
• (2Z)-(3-oxo-2-benzofuran-1(3H)-ylidene)acetic acid
• delta(sup 1,alpha)-Phthalanacetic acid, 3-oxo-
• NSC 17047
• 2-(3-Oxoisobenzofuran-1(3H)-ylidene)acetic acid
• SCHEMBL8767247
• PHTHALIDENEACETIC ACID
• SR-01000395533-2
• J-505824
• (2Z)-(3-OXO-2-BENZOFURAN-1(3H)-YLIDENE)ACETIC ACID 95%
• (2Z)-2-(3-oxidanylidene-2-benzofuran-1-ylidene)ethanoic acid

• MDL： MFCD00085156
• Inchi： 1S/C10H6O4/c11-9(12)5-8-6-3-1-2-4-7(6)10(13)14-8/h1-5H,(H,11,12)/b8-5-
• InChI Key： XKMGDVJBAWUUDZ-YVMONPNESA-N
• SMILES： O1C(C2C=CC=CC=2/C/1=C/C(=O)O)=O

Computed Properties

• Exact Mass: 190.02660867g/mol
• Monoisotopic Mass: 190.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones

Additional information on (2Z)-(3-oxo-2-Benzofuran-1(3H)-ylidene)ethanoic Acid

(2Z)-(3-Oxo-2-Benzofuran-1(3H)-ylidene)ethanoic Acid: A Comprehensive Overview

The compound (2Z)-(3-Oxo-2-Benzofuran-1(3H)-ylidene)ethanoic Acid with CAS No. 125213-45-8 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzofuran derivatives, which are known for their diverse biological activities and structural versatility. The molecule's unique structure, featuring a benzofuran ring system with a ketone group and an ethanoic acid moiety, contributes to its potential as a lead compound in drug discovery.

Recent studies have highlighted the antioxidant properties of (2Z)-(3-Oxo-2-Benzofuran-1(3H)-ylidene)ethanoic Acid, making it a promising candidate for applications in combating oxidative stress-related diseases. Researchers have demonstrated that this compound can effectively scavenge free radicals, thereby protecting cells from oxidative damage. This property is particularly relevant in the context of aging-related disorders and chronic diseases such as neurodegenerative conditions and cardiovascular diseases.

In addition to its antioxidant activity, this compound has shown anti-inflammatory effects in preclinical models. Experimental data suggest that (2Z)-(3-Oxo-2-Benzofuran-1(3H)-ylidene)ethanoic Acid can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various tissues. These findings underscore its potential as a therapeutic agent for inflammatory diseases, including arthritis and inflammatory bowel disease.

The synthesis of (2Z)-(3-Oxo-2-Benzofuran-1(3H)-ylidene)ethanoic Acid has been optimized through innovative organic synthesis techniques. Researchers have developed efficient routes to prepare this compound, leveraging modern catalytic methods and green chemistry principles. These advancements not only enhance the scalability of production but also align with sustainability goals in the chemical industry.

Furthermore, computational studies have provided insights into the molecular interactions of this compound with key biological targets. Molecular docking simulations reveal that (2Z)-(3-Oxo-2-Benzofuran-1(3H)-ylidene)ethanoic Acid can bind to various enzymes and receptors with high affinity, suggesting its potential role in modulating cellular signaling pathways. This understanding is crucial for designing analogs with enhanced bioactivity and selectivity.

Recent advances in analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy, have enabled precise characterization of this compound. These tools have been instrumental in confirming the molecular structure and purity of (2Z)-(3-Oxo-2-Benzofuran-1(3H)-ylidene)ethanoic Acid, ensuring its reliability for further research and development.

In conclusion, (2Z)-(3-Oxo-2-Benzofuran-1(3H)-ylidene)ethanoic Acid (CAS No. 125213-45-8) represents a valuable addition to the arsenal of bioactive compounds with potential applications in medicine and health sciences. Its unique chemical structure, coupled with its demonstrated biological activities, positions it as a compelling lead for future drug development efforts.